Cas no 689251-67-0 (Benzenamine, 4-[(4-ethyl-2-oxazolyl)methyl]- (9CI))

• Product name: Benzenamine, 4-[(4-ethyl-2-oxazolyl)methyl]- (9CI)
• CAS No: 689251-67-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1022700
• PubChem ID: 45094643

Benzenamine, 4-[(4-ethyl-2-oxazolyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-ethyl-2-oxazolyl)methyl]- (9CI)
• 4-[(4-ethyl-1,3-oxazol-2-yl)methyl]aniline
• 4-((4-Ethyloxazol-2-yl)methyl)aniline
• 689251-67-0
• Benzenamine,4-[(4-ethyl-2-oxazolyl)methyl]-(9ci)
• DTXSID70667301
• SCHEMBL4831337
• DB-285120
• BENZENAMINE, 4-[(4-ETHYL-2-OXAZOLYL)METHYL]-

• Inchi： InChI=1S/C12H14N2O/c1-2-11-8-15-12(14-11)7-9-3-5-10(13)6-4-9/h3-6,8H,2,7,13H2,1H3
• InChI Key： ZQRACNJZJWWHPG-UHFFFAOYSA-N
• SMILES： CCC1=COC(=N1)CC2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 202.111
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines